Cas no 1396877-24-9 (N-(2-chlorophenyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide)

• Product Name: N-(2-chlorophenyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide
• CAS No: 1396877-24-9
• MF: C₁₅H₁₉ClN₂O₃
• MW: 310.775963068008
• CID: 5822913
• PubChem ID: 71789638
• Update Time: 2025-05-23

N-(2-chlorophenyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide
• AKOS024539451
• 1396877-24-9
• VU0537320-1
• F6213-0311

• Inchi： 1S/C15H19ClN2O3/c1-14(2)20-9-15(10-21-14)7-18(8-15)13(19)17-12-6-4-3-5-11(12)16/h3-6H,7-10H2,1-2H3,(H,17,19)
• InChI Key： RVZMTXYAXBSJNL-UHFFFAOYSA-N
• SMILES： C1C2(COC(C)(C)OC2)CN1C(NC1=CC=CC=C1Cl)=O

Computed Properties

• Exact Mass: 310.1084202g/mol
• Monoisotopic Mass: 310.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.8Ų

Additional information on N-(2-chlorophenyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide

Recent Advances in the Study of N-(2-chlorophenyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide (CAS: 1396877-24-9)

N-(2-chlorophenyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide (CAS: 1396877-24-9) is a novel spirocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique spiro[3.5]nonane core and chloro-substituted phenyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense research interest.

The synthesis of N-(2-chlorophenyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide involves a multi-step process that leverages advanced organic chemistry techniques. Key steps include the formation of the spirocyclic core through intramolecular cyclization, followed by the introduction of the chlorophenyl carboxamide moiety. Recent advancements in catalytic methods have improved the yield and purity of the final product, facilitating further pharmacological evaluations. The compound's structural complexity and stereochemical features pose both challenges and opportunities for synthetic chemists.

Pharmacological studies have revealed that N-(2-chlorophenyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide exhibits notable activity in modulating specific biological targets. Preliminary in vitro assays indicate its potential as an inhibitor of certain enzymes involved in inflammatory pathways, suggesting possible applications in treating chronic inflammatory diseases. Additionally, its unique spirocyclic structure may contribute to enhanced metabolic stability and bioavailability, addressing common limitations of small-molecule therapeutics.

Recent in vivo studies have further explored the compound's therapeutic efficacy and safety profile. Animal models of disease have demonstrated dose-dependent effects, with promising results in reducing markers of inflammation and oxidative stress. However, challenges such as off-target effects and optimal dosing regimens remain areas of active investigation. Researchers are also exploring structural analogs to optimize the compound's pharmacological properties while minimizing potential side effects.

The mechanistic underpinnings of N-(2-chlorophenyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide's biological activity are currently under investigation. Computational modeling and molecular docking studies suggest that the compound may interact with specific binding pockets in target proteins, although experimental validation is ongoing. Understanding these interactions at the atomic level could provide valuable insights for rational drug design and the development of next-generation therapeutics.

In conclusion, N-(2-chlorophenyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural features, combined with promising biological activity, position it as a valuable candidate for further development. Future research directions may include expanded preclinical evaluations, formulation optimization, and the exploration of combination therapies. As the field advances, this compound may serve as a cornerstone for the development of novel treatments addressing unmet medical needs.